Cas no 2227642-05-7 ((2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol)

• Product Name: (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• CAS No: 2227642-05-7
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5966964
• PubChem ID: 165743732
• Update Time: 2025-06-12

(2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• 2227642-05-7
• EN300-1996511

• Inchi： 1S/C12H15ClO3/c1-8(14)5-9-6-10(13)12-11(7-9)15-3-2-4-16-12/h6-8,14H,2-5H2,1H3/t8-/m0/s1
• InChI Key： AIHNZIBBQWPTIG-QMMMGPOBSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)C[C@H](C)O

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol

Introduction to (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 2227642-05-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Specifically, the product name (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol highlights its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

Heterocyclic compounds are known for their diverse biological activities and have been the cornerstone of drug discovery for decades. The presence of a benzodioxepine core in this molecule suggests that it may possess properties similar to other benzodioxepine derivatives, which are known for their roles in modulating various biological pathways. The stereochemistry indicated by the (2S) configuration further adds to its complexity and potential specificity in biological interactions.

Recent advancements in chemical biology have enabled a deeper understanding of how structural modifications can influence biological activity. The chloro substituent at the 9-position of the benzodioxepine ring is particularly noteworthy, as it can significantly alter the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. This region has been extensively modified in drug candidates to optimize pharmacokinetic and pharmacodynamic profiles.

The propan-2-ol moiety at the 1-position of the molecule provides a hydroxyl group that can engage in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can interact tightly with proteins or enzymes, making it a valuable scaffold for drug development. The combination of these structural elements makes (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol a promising candidate for further investigation.

In recent years, there has been a surge in interest towards developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The benzodioxepine scaffold has been explored in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The compound under discussion may represent a novel lead compound that could be further optimized to develop new treatments for these conditions.

One of the most exciting aspects of this compound is its potential to serve as a starting point for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify how this molecule interacts with potential biological targets. These insights can then be used to guide synthetic efforts aimed at improving its potency and selectivity.

The synthesis of (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol presents unique challenges due to its complex stereochemistry and heterocyclic core. However, recent advances in synthetic chemistry have made it possible to access such molecules with high enantiomeric purity. This is crucial for ensuring that any biological activity observed is not due to impurities or alternative stereoisomers.

Once synthesized, the compound can be subjected to a battery of biochemical assays to evaluate its interaction with various targets. These assays can provide valuable information about its mechanism of action and potential side effects. Additionally, preclinical studies can be conducted to assess its efficacy and safety profile in animal models.

The integration of cutting-edge technologies such as CRISPR gene editing and high-throughput screening has revolutionized the way new drugs are discovered and developed. By combining these approaches with traditional pharmacological screening methods, researchers can more rapidly identify promising candidates like (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol.

In conclusion, (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol represents an intriguing molecule with significant potential in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound could play a crucial role in the development of novel therapeutic agents.